Cas no 1804465-59-5 (5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide)
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide
-
- Inchi: 1S/C7H4ClF2N3O2S/c8-4-2-13-5(7(9)10)3(1-11)6(4)16(12,14)15/h2,7H,(H2,12,14,15)
- InChI Key: OUFXSBFRKKVFNY-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(F)F)C(C#N)=C1S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 402
- XLogP3: 0.4
- Topological Polar Surface Area: 105
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029050647-1g |
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide |
1804465-59-5 | 97% | 1g |
$1,504.90 | 2022-04-02 |
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-59-5): An Overview
5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-59-5) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide is composed of a pyridine ring substituted with a chloro group at the 5-position, a cyano group at the 3-position, and a difluoromethyl group at the 2-position. Additionally, the sulfonamide functional group is attached to the 4-position of the pyridine ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.
Recent studies have highlighted the potential of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide in various therapeutic areas. One notable application is its use as a lead compound in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide has also been explored for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic and pharmacodynamic properties of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide have been extensively studied to optimize its therapeutic potential. Preclinical studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.
To further validate its therapeutic efficacy and safety, several clinical trials are currently underway. These trials aim to evaluate the compound's performance in human subjects and assess its potential as a novel treatment option for various diseases. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.
The synthetic route for 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide has been well-documented in the literature. The synthesis typically involves a multi-step process starting from readily available starting materials. Key steps include the formation of the pyridine ring, introduction of the chloro and cyano groups, and subsequent functionalization with the difluoromethyl and sulfonamide groups. The efficiency and scalability of this synthetic route make it suitable for large-scale production.
In conclusion, 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804465-59-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties position it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.
1804465-59-5 (5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)